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Compound of Interest

Compound Name: 2,5,6-Trimethyl-2-heptanol

CAS No.: 66256-48-2

Cat. No.: B15915964

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of

2,5,6-trimethyl-2-heptanol. The information is presented to be of utility to researchers and

professionals in the fields of chemistry and materials science. While this compound is noted for

its use as a fragrance ingredient, this guide focuses on its fundamental molecular

characteristics.

Core Molecular Data
The fundamental quantitative data for 2,5,6-trimethyl-2-heptanol is summarized below. This

information is critical for any experimental or theoretical work involving this compound.
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Property Value Source

Molecular Formula C₁₀H₂₂O PubChem, NIST[1][2][3]

Molecular Weight 158.28 g/mol PubChem[1]

Molecular Weight (more

precise)
158.2811 g/mol NIST[3]

IUPAC Name 2,5,6-trimethylheptan-2-ol PubChem[1]

CAS Registry Number 66256-48-2 NIST[2][3]

Context and Applications
2,5,6-trimethyl-2-heptanol is an alcohol recognized for its characteristic odor, which has led to

its use in the fragrance industry. The different stereoisomers of this compound are noted to

have distinct scents, ranging from floral and citrus-like to notes reminiscent of linalool.

It is important to note that, based on currently available scientific literature, 2,5,6-trimethyl-2-
heptanol is not associated with any known signaling pathways in biological systems, nor is it a

compound under investigation in drug development pipelines. Therefore, detailed experimental

protocols related to bioactivity or clinical efficacy are not applicable.

Molecular Identification Workflow
The logical flow from the compound's nomenclature to its essential physicochemical properties

is a foundational concept in chemical research. This relationship is visualized in the diagram

below.

IUPAC Name
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Caption: Logical workflow from chemical name to molecular properties.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_5_6-Trimethyl-2-heptanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C66256482&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C66256482
https://pubchem.ncbi.nlm.nih.gov/compound/2_5_6-Trimethyl-2-heptanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C66256482
https://pubchem.ncbi.nlm.nih.gov/compound/2_5_6-Trimethyl-2-heptanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C66256482&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C66256482
https://www.benchchem.com/product/b15915964/docs?utm_src=pdf-body#an-in-depth-technical-overview-of-2-5-6-trimethyl-2-heptanol
https://www.benchchem.com/product/b15915964/docs?utm_src=pdf-body#an-in-depth-technical-overview-of-2-5-6-trimethyl-2-heptanol
https://www.benchchem.com/product/b15915964/docs?utm_src=pdf-body#an-in-depth-technical-overview-of-2-5-6-trimethyl-2-heptanol
https://www.benchchem.com/product/b15915964/docs?utm_src=pdf-body-img#an-in-depth-technical-overview-of-2-5-6-trimethyl-2-heptanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15915964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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